N-{(3S*,4R*)-1-[(5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)carbonyl]-4-propyl-3-pyrrolidinyl}acetamide

• IUPAC Name: N-[(3S,4R)-1-(5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carbonyl)-4-propylpyrrolidin-3-yl]acetamide
• InChI: InChI=1S/C16H20N4O3S/c1-3-4-11-8-19(9-13(11)18-10(2)21)14(22)12-7-17-16-20(15(12)23)5-6-24-16/h5-7,11,13H,3-4,8-9H2,1-2H3,(H,18,21)/t11-,13-/m1/s1
• InChI Key: SVIHEXMHABEBJF-DGCLKSJQSA-N
• Canonical SMILES: CCCC1CN(CC1NC(=O)C)C(=O)C2=CN=C3N(C2=O)C=CS3
• Isomeric SMILES: CCC[C@@H]1CN(C[C@H]1NC(=O)C)C(=O)C2=CN=C3N(C2=O)C=CS3
• Molecular Formula: C16H20N4O3S
• Molecular Weight: 348.4 g/mol

Description

This compound belongs to a class of chemicals that feature a complex structure with potential pharmacological activities. Such compounds are of interest in medicinal chemistry due to their unique chemical and biological properties.

Synthesis Analysis

The synthesis of complex heterocyclic compounds like "N-{(3S*,4R*)-1-[(5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)carbonyl]-4-propyl-3-pyrrolidinyl}acetamide" involves multiple steps, including the formation of the thiazolo[3,2-a]pyrimidin-6-yl core and the subsequent attachment of the pyrrolidinyl acetamide moiety. Similar processes are seen in the synthesis of pyrimido benzothiazole, which exhibits a range of biological activities (Chidrawar, 2017).

Scientific Research Applications

Synthesis and Antimicrobial Activity

Researchers have explored the synthesis of new heterocyclic compounds incorporating various moieties to evaluate their antimicrobial activities. For instance, the synthesis of heterocycles with an antipyrine moiety has shown potential antimicrobial properties. These compounds were prepared using key intermediates and tested for their effectiveness against microbial agents, showcasing the diverse applications of such chemical structures in developing antimicrobial agents (Bondock et al., 2008).

Antiproliferative and Insecticidal Assessment

The compound's framework has also been utilized in synthesizing derivatives with potential antiproliferative activity against various cancer cell lines. This demonstrates the compound's relevance in oncological research, where new therapeutic agents are constantly being sought (Alqahtani & Bayazeed, 2020). Additionally, derivatives have been assessed for insecticidal properties against agricultural pests, further highlighting the compound's versatility in scientific research applications (Fadda et al., 2017).

Molecular Docking and Anti-inflammatory Activities

Molecular docking studies have been conducted to understand the interactions of synthesized compounds with biological targets, providing insights into their potential therapeutic uses. This approach helps in the rational design of new drugs with improved efficacy and specificity. Furthermore, the evaluation of anti-inflammatory activities of acetamido pyrrolyl azoles derivatives showcases the potential of these compounds in treating inflammation-related conditions (Sowmya et al., 2017).